Cas no 83511-07-3 (3,7-Dihydroxy-2-naphthoic acid)

• Product name: 3,7-Dihydroxy-2-naphthoic acid
• CAS No: 83511-07-3
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• MDL: MFCD00010253
• CID: 60578
• PubChem ID: 87568940

3,7-Dihydroxy-2-naphthoic acid Chemical and Physical Properties

Names and Identifiers

• 3,7-Dihydroxy-2-naphthoic acid
• 3,7-Dihydroxy-2-naphtoic acid
• 3,7-dihydroxynaphthalene-2-carboxylic acid
• 3,7-Dihydroxy-2-naphthalenecarboxylic Acid
• 3,7-Dihydroxy-2-naphthoicacid
• 2,6-Dihydroxy-3-Naphthoic acid
• BIK
• PubChem9419
• QMWOUSYSNFCKAZ-UHFFFAOYSA-N
• STL426758
• BDBM50379183
• BBL034659
• SBB037881
• VZ22995
• DB04641
• N955
• OR322022
• ST081385
• 3,7-Dihydroxy-2-naphthalenecarboxylic acid (ACI)
• D 2516
• SCHEMBL124773
• AKOS015856275
• SR-01000883718
• DS-18250
• MFCD00010253
• NS00068236
• CHEMBL1231350
• CS-W015418
• Q27095380
• Z1508916288
• H10875
• PD005940
• DTXSID30352988
• 2,6-DIOXYNAPHTHALENE-3-CARBOXYLIC ACID
• BP-12429
• 3,7-Dihydroxy-2-naphthoic acid, 95%
• AC-10857
• EN300-6764042
• 83511-07-3
• SR-01000883718-1
• A840595
• FT-0641906

• MDL： MFCD00010253
• Inchi： 1S/C11H8O4/c12-8-2-1-6-5-10(13)9(11(14)15)4-7(6)3-8/h1-5,12-13H,(H,14,15)
• InChI Key： QMWOUSYSNFCKAZ-UHFFFAOYSA-N
• SMILES： O=C(C1C(O)=CC2C(=CC(=CC=2)O)C=1)O

Computed Properties

• Exact Mass: 204.042259g/mol
• Surface Charge: 0
• XLogP3: 2.5
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 204.042259g/mol
• Monoisotopic Mass: 204.042259g/mol
• Topological Polar Surface Area: 77.8Ų
• Heavy Atom Count: 15
• Complexity: 253
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Yellow powder Beige crystal
• Density: 1.535
• Melting Point: 265 °C±10 °C (dec.) (lit.)
• Boiling Point: 442.2 °C at 760 mmHg
• Flash Point: 235.3 °C
• Refractive Index: 1.761
• PSA: 77.76000
• LogP: 1.94920
• Solubility: Not determined

3,7-Dihydroxy-2-naphthoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36-38
• Safety Instruction： S26
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：
• Risk Phrases：R22; R36

3,7-Dihydroxy-2-naphthoic acid Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%